Cas no 549488-78-0 (2-Amino-5-ethoxybenzonitrile)

• Product Name: 2-Amino-5-ethoxybenzonitrile
• CAS No: 549488-78-0
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 943104
• PubChem ID: 9964183
• Update Time: 2025-04-19

2-Amino-5-ethoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-amino-5-ethoxy-
• 549488-78-0
• ZWA48878
• BS-28817
• AKOS017518400
• DTXSID101304692
• SB75981
• DB-325950
• SCHEMBL11796509
• Benzonitrile, 2-amino-5-ethoxy-
• 2-Amino-5-ethoxybenzonitrile
• EN300-1230863

• Inchi： 1S/C9H10N2O/c1-2-12-8-3-4-9(11)7(5-8)6-10/h3-5H,2,11H2,1H3
• InChI Key： XEWLJDPOAWFEGL-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=C(C#N)C=1)N

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers